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Cat. No.: B579879

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction and Molecular Identity

Diethylene glycol ethyl pentyl ether is an unsymmetrical ether of diethylene glycol, featuring
both an ethyl and a pentyl group. While a CAS number (18854-46-1) is registered for a
substance with this name, detailed and verified physicochemical data in major chemical
databases remains scarce and at times conflicting. This guide proceeds with the scientifically
presumed structure of 2-(2-pentyloxyethoxy)ethanol, etherified at the terminal hydroxyl group
with an ethyl group, leading to the IUPAC name 1-(2-(2-pentyloxyethoxy)ethoxy)ethane.

This document provides a comprehensive overview of its calculated molecular weight and a
comparative analysis of related, well-characterized diethylene glycol ethers. It further details a
generalized experimental protocol for its synthesis via the Williamson ether synthesis, a
common method for producing unsymmetrical ethers. A summary of the toxicological profile of
related glycol ethers is also included to provide a context for its potential biological effects.

Physicochemical Data

The following table summarizes the calculated molecular weight for Diethylene Glycol Ethyl
Pentyl Ether and the experimental data for closely related diethylene glycol ethers for
comparative purposes.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b579879?utm_src=pdf-interest
https://www.benchchem.com/product/b579879?utm_src=pdf-body
https://www.benchchem.com/product/b579879?utm_src=pdf-body
https://www.benchchem.com/product/b579879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

] Molecular . ] .
Chemical . Boiling Point Density (g/mL
Compound Weight ( g/mol
Formula (°C) at 20°C)

)

Diethylene
Glycol Ethyl
Pentyl Ether

(calculated)

C11H2403 204.31[1] N/A N/A

Diethylene
Glycol Diethyl CsH1803 162.23[2] 180-190[3]
Ether

0.909 (at 25°C)
(3]

Diethylene
Glycol

CoH2003 176.26 N/A N/A
Monopentyl

Ether

Diethylene
Glycol Monoethyl  CeH1403 134.17[4] 202.7[5] 0.99[6]
Ether

Diethylene
Glycol

C10H1403 178.21 N/A N/A
Monophenyl

Ether

N/A: Data not readily available in the searched literature.

Experimental Protocol: Synthesis of Diethylene
Glycol Ethyl Pentyl Ether

The Williamson ether synthesis is a versatile and widely used method for the preparation of
unsymmetrical ethers.[7][8][9] This protocol outlines the general steps for the synthesis of
diethylene glycol ethyl pentyl ether, which can be adapted and optimized based on
laboratory conditions and available starting materials.
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Principle: The synthesis involves a two-step, one-pot reaction. First, diethylene glycol
monopentyl ether is deprotonated with a strong base to form an alkoxide. Subsequently, this
alkoxide acts as a nucleophile and reacts with an ethyl halide in an Sn2 reaction to form the
desired unsymmetrical ether.

Materials:

o Diethylene glycol monopentyl ether

e Sodium hydride (NaH) or other suitable strong base (e.g., potassium hydride)

o Ethyl bromide or ethyl iodide

e Anhydrous aprotic solvent (e.g., tetrahydrofuran (THF), dimethylformamide (DMF))
e Quenching solution (e.g., saturated aqueous ammonium chloride)

» Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

e Drying agent (e.g., anhydrous magnesium sulfate, sodium sulfate)

Procedure:

o Preparation of the Alkoxide:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser, and a nitrogen inlet, add a molar equivalent of sodium hydride to a
solution of diethylene glycol monopentyl ether in the chosen anhydrous aprotic solvent.

o Stir the mixture at room temperature under an inert atmosphere (nitrogen or argon) until
the evolution of hydrogen gas ceases, indicating the complete formation of the sodium
alkoxide.

o Ether Formation:

o To the freshly prepared alkoxide solution, add a slight molar excess (e.g., 1.1 equivalents)
of ethyl bromide or ethyl iodide dropwise at a controlled temperature (e.g., 0 °C to room
temperature) to manage any exothermic reaction.
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o After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for a period determined by reaction monitoring (e.g., by thin-layer
chromatography).

e Work-up and Purification:

o Cool the reaction mixture to room temperature and carefully quench the excess sodium
hydride by the slow addition of the quenching solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic
solvent.

o Combine the organic extracts and wash them with brine.

o Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent in
vacuo.

o Purify the crude product by fractional distillation under reduced pressure or by column
chromatography to obtain the pure diethylene glycol ethyl pentyl ether.

Visualization of the Synthesis Workflow

The following diagram illustrates the logical workflow for the synthesis of diethylene glycol
ethyl pentyl ether via the Williamson ether synthesis.

Click to download full resolution via product page

Caption: Williamson Ether Synthesis Workflow

Toxicology and Potential Applications of Related
Glycol Ethers

Due to the lack of specific toxicological data for diethylene glycol ethyl pentyl ether, this
section provides an overview of the known toxicological properties of other diethylene glycol
ethers, which can serve as a preliminary guide for handling and safety considerations.
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General Toxicology of Diethylene Glycol Ethers:

Acute Toxicity: Generally, glycol ethers exhibit low to moderate acute toxicity.[10]

Irritation: They are generally not considered to be significant skin irritants upon acute
exposure, though prolonged or repeated contact may cause irritation.[10] Some can cause
eye irritation.[11]

Metabolism: The primary route of metabolism for glycol ethers with a free hydroxyl group is
oxidation via alcohol dehydrogenase to form alkoxy acetic acids.[10]

Reproductive and Developmental Toxicity: Certain glycol ethers, particularly the shorter-
chain ones, have been associated with reproductive and developmental toxicity in animal
studies.[12][13]

Systemic Effects: High doses of some glycol ethers have been shown to affect the liver and
kidneys in animal studies.[10] Ingestion of diethylene glycol itself can lead to acute renal
failure.[14]

Potential Applications:

Based on the properties of other diethylene glycol ethers, potential applications for diethylene

glycol ethyl pentyl ether could include:

Solvent: Due to their dual nature (ether and alcohol functionalities), glycol ethers are
excellent solvents for a wide range of substances, including resins, dyes, and oils.[5][15][16]
They are often used in paints, coatings, and cleaning products.[17]

Chemical Intermediate: The hydroxyl group in mono-ethers can serve as a starting point for
further chemical synthesis.

Coupling Agent: They can act as coupling agents to form stable mixtures of otherwise
immiscible liquids, such as water and organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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